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Compound of Interest

Compound Name: 1,10-Decanediol-d20

Cat. No.: B1433862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,10-Decanediol-d20, a

deuterated form of 1,10-Decanediol. Due to the limited availability of specific data for the

deuterated compound, this guide also includes extensive information on the non-deuterated

analogue (1,10-Decanediol) to provide a foundational understanding of its properties and

applications. The guide will address the known details of 1,10-Decanediol-d20 and extrapolate

its potential uses in research, particularly in metabolic studies and as an internal standard for

mass spectrometry.

Core Compound Information
1,10-Decanediol-d20 is a stable, isotopically labeled version of 1,10-Decanediol where the 20

hydrogen atoms have been replaced with deuterium. This substitution makes it a valuable tool

in various scientific applications, primarily due to the kinetic isotope effect and its utility as an

internal standard in analytical chemistry.

Chemical and Physical Properties
Detailed experimental data for 1,10-Decanediol-d20 is not readily available in the public

domain. However, its physical and chemical properties are expected to be very similar to that of

1,10-Decanediol, with slight differences in molecular weight and potentially in reaction kinetics.

Table 1: Physicochemical Properties of 1,10-Decanediol and 1,10-Decanediol-d20
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Property 1,10-Decanediol 1,10-Decanediol-d20

CAS Number 112-47-0 347841-78-5[1]

Molecular Formula C₁₀H₂₂O₂ C₁₀D₂₀H₂O₂

Molecular Weight 174.28 g/mol ~194.40 g/mol [1]

Appearance White crystalline solid
Not specified, expected to be a

white solid

Melting Point 72-74 °C

Not specified, expected to be

similar to the non-deuterated

form

Boiling Point 297 °C at 760 mmHg

Not specified, expected to be

similar to the non-deuterated

form

Solubility
Soluble in alcohol, insoluble in

water and petroleum ether.[2]

Not specified, expected to

have similar solubility

Supplier Information
Several chemical suppliers offer 1,10-Decanediol-d20, typically for research and development

purposes.

Table 2: Supplier Information for 1,10-Decanediol-d20

Supplier Purity/Grade Notes

BOC Sciences 98% atom D[1] Available for inquiry.

Toronto Research Chemicals Not specified Listed in supplier directories.

Clearsynth Not specified Listed in supplier directories.

Synthesis
While a specific, detailed protocol for the synthesis of 1,10-Decanediol-d20 is not publicly

available, the general approach would involve the reduction of a deuterated precursor. The
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synthesis of the non-deuterated 1,10-Decanediol is well-established and can be adapted. A

plausible synthetic route for 1,10-Decanediol-d20 would involve the reduction of a fully

deuterated sebacic acid derivative.

General Synthetic Approach for 1,10-Decanediol
The synthesis of 1,10-Decanediol is typically achieved through the reduction of sebacic acid or

its esters.

General Synthesis of 1,10-Decanediol

Sebacic Acid-d18
or its ester

1,10-Decanediol-d20
Reduction

Reducing Agent
(e.g., LiAlD4)

Click to download full resolution via product page

Caption: Plausible synthetic route for 1,10-Decanediol-d20.

Applications in Research and Drug Development
The primary utility of 1,10-Decanediol-d20 lies in its application as an internal standard for

quantitative mass spectrometry and in metabolic studies to trace the fate of the parent

molecule.

Internal Standard for Mass Spectrometry
Deuterated compounds are ideal internal standards for mass spectrometry-based

quantification. They share very similar chemical and physical properties with their non-

deuterated counterparts, meaning they co-elute during chromatography and exhibit similar

ionization efficiency. However, their difference in mass allows for their distinct detection by the

mass spectrometer. This helps to correct for variations in sample preparation and instrument

response, leading to more accurate and precise quantification.
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Workflow for Quantification using a Deuterated Internal Standard

Biological Sample
(containing 1,10-Decanediol)
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Sample Preparation
(Extraction, Derivatization) LC-MS/MS Analysis Quantification

(Ratio of Analyte to ISTD)
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Caption: Use of 1,10-Decanediol-d20 as an internal standard.

Metabolic Studies
Deuterated compounds are widely used to study the metabolic fate of drugs and other

xenobiotics. By administering the deuterated compound, researchers can track its absorption,

distribution, metabolism, and excretion (ADME) without the need for radioactive labels. The

metabolites will also be deuterated, allowing for their identification and quantification using

mass spectrometry. This is particularly useful in identifying novel metabolic pathways and

understanding the potential for drug-drug interactions. While no specific metabolic studies

using 1,10-Decanediol-d20 have been identified, the general principle applies.

Experimental Protocols
As no specific experimental protocols for 1,10-Decanediol-d20 are available, this section

provides a general protocol for the use of a deuterated internal standard in a quantitative LC-

MS/MS analysis, which would be a primary application for this compound.

Protocol: Quantification of 1,10-Decanediol in a Biological Matrix using 1,10-Decanediol-d20
as an Internal Standard

Preparation of Standards:

Prepare a stock solution of 1,10-Decanediol (analyte) in a suitable organic solvent (e.g.,

methanol) at a concentration of 1 mg/mL.

Prepare a stock solution of 1,10-Decanediol-d20 (internal standard, ISTD) in the same

solvent at a concentration of 1 mg/mL.
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Prepare a series of calibration standards by spiking known amounts of the analyte stock

solution into a blank biological matrix (e.g., plasma, urine).

Add a fixed amount of the ISTD stock solution to each calibration standard and to the

unknown samples.

Sample Preparation:

To an aliquot of the biological sample (and calibration standards), add the ISTD solution.

Perform a protein precipitation step by adding a cold organic solvent (e.g., acetonitrile).

Vortex and centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Inject the prepared samples onto a suitable liquid chromatography system coupled to a

tandem mass spectrometer.

Develop a chromatographic method to achieve good separation of the analyte from other

matrix components.

Optimize the mass spectrometer parameters (e.g., ionization source, collision energy) for

the detection of both the analyte and the ISTD.

Monitor specific precursor-to-product ion transitions for both 1,10-Decanediol and 1,10-
Decanediol-d20.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the ISTD

against the concentration of the analyte in the calibration standards.
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Determine the concentration of 1,10-Decanediol in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Signaling and Metabolic Pathways
There is no specific information available regarding the direct involvement of 1,10-Decanediol

or its deuterated form in specific signaling pathways. Its primary biological relevance in the

context of drug development is likely as a linker or a component of a larger molecule, or in its

metabolic fate.

The metabolic pathway of long-chain diols like 1,10-decanediol in mammals is expected to

proceed through oxidation to the corresponding dicarboxylic acid, which can then enter the

beta-oxidation pathway.
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Postulated Metabolic Pathway of 1,10-Decanediol
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Caption: Postulated metabolic pathway for 1,10-Decanediol.

Conclusion
1,10-Decanediol-d20 is a valuable, commercially available tool for researchers in analytical

chemistry and drug metabolism. While specific technical data and experimental applications for

this deuterated compound are limited in publicly accessible literature, its utility can be inferred

from the well-understood applications of deuterated internal standards and metabolic tracers.

The information provided on the non-deuterated 1,10-Decanediol serves as a strong foundation
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for its handling, properties, and potential biological fate. As research progresses, more specific

applications and detailed protocols for 1,10-Decanediol-d20 are likely to emerge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

